Cas no 385-01-3 (3-Fluoro-2-nitrophenol)

3-Fluoro-2-nitrophenol Properties

Names and Identifiers

• 3-Fluoro-2-nitrophenol
• 2-nitro-3-fluorophenol
• 2-Fluoro-3-nitrophenol
• 3-difluoro-2-nitrophenol
• 3-Fluor-2-nitro-1-hydroxy-benzol
• 3-Fluor-2-nitro-phenol
• 3-fluoro-2-nitro-phenol
• Phenol, 3-fluoro-2-nitro-
• 3-fluoronitro-phenol
• PubChem4124
• KSC497M1H
• GAWNBKUTBVLIPL-UHFFFAOYSA-N
• STL554771
• SBB063651
• CL8487
• BBL100977
• 3-Fluoro-2-nitrophenol, AldrichCPR
• RP22090
• CM11765
• VZ26786
• AB0
• AB0024618
• ST2410684
• F0947
• GS-3543
• CS-W007764
• 385-01-3
• DTXSID30382285
• SY039923
• SCHEMBL845747
• MFCD07368753
• EN300-299335
• J-512465
• FT-0632071
• AKOS005256259
• 2-Fluoro-6-hydroxynitrobenzene
• AM20060963
• DTXCID50333310
• DB-006431
• 3-fluoro-2-nitrophenol
• 2-Nitro-3-fluorophenol
• +Expand

• MDL： MFCD07368753
• InChIKey： GAWNBKUTBVLIPL-UHFFFAOYSA-N
• Inchi： 1S/C6H4FNO3/c7-4-2-1-3-5(9)6(4)8(10)11/h1-3,9H
• SMILES： FC1=C([H])C([H])=C([H])C(=C1[N+](=O)[O-])O[H]

Computed Properties

• Exact Mass: 157.01800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 157.01752115g/mol
• Heavy Atom Count: 11
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 66

Experimental Properties

• LogP: 1.96270
• PSA: 66.05000
• Boiling Point: 237.6°C at 760 mmHg
• Melting Point: 36.0 to 40.0 deg-C

3-Fluoro-2-nitrophenol Security Information

• Symbol: GHS07
• Safety Instruction： 36/37/39-45
• Dangerous goods sign： Xi
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：0-10°C
• Risk Phrases： 34
• Signal Word：Warning
• HazardClass：IRRITANT

3-Fluoro-2-nitrophenol Customs Data

• HS CODE：2908999090
• Customs Data：

  China Customs Code:

  2908999090

  Overview:

  2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%